Cas no 430460-20-1 (N-(4-Chloro-3-nitrophenyl)-2-methoxyacetamide)

• Product Name: N-(4-Chloro-3-nitrophenyl)-2-methoxyacetamide
• CAS No: 430460-20-1
• MF: C₉H₉ClN₂O₄
• MW: 244.631761312485
• MDL: MFCD02924501
• CID: 880128
• Update Time: 2026-04-29

N-(4-Chloro-3-nitrophenyl)-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-3-nitrophenyl)-2-methoxyacetamide
• N-(4-chloro-3-nitrophenyl)-2-methoxyacetamide(SALTDATA: FREE)
• AC1LHDZ4
• AG-F-52740
• CTK4I6934
• MolPort-000-796-657
• STK064422
• STOCK3S-05253

• MDL： MFCD02924501
• Inchi： InChI=1S/C9H9ClN2O4/c1-16-5-9(13)11-6-2-3-7(10)8(4-6)12(14)15/h2-4H,5H2,1H3,(H,11,13)
• InChI Key： MTINYARLRNISBG-UHFFFAOYSA-N
• SMILES： COCC(NC1=CC([N+]([O-])=O)=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 244.02500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 84.15000
• LogP: 2.42930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(4-Chloro-3-nitrophenyl)-2-methoxyacetamide

Introduction to N-(4-Chloro-3-nitrophenyl)-2-methoxyacetamide (CAS No. 430460-20-1)

N-(4-Chloro-3-nitrophenyl)-2-methoxyacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 430460-20-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of considerable interest in academic and industrial settings.

The structural framework of N-(4-Chloro-3-nitrophenyl)-2-methoxyacetamide consists of a nitro-substituted aromatic ring coupled with an acetamide moiety. The presence of both chloro and methoxy functional groups on the phenyl ring enhances its reactivity and potential for further chemical modifications. Such structural features are often exploited in the design of novel bioactive molecules, particularly in the development of therapeutic agents targeting various diseases.

In recent years, there has been growing interest in exploring the pharmacological properties of nitroaromatic compounds. The nitro group, while traditionally associated with explosive materials, has found utility in medicinal chemistry due to its ability to influence electronic distribution and metabolic pathways. Researchers have been investigating how nitroaromatic derivatives can modulate enzyme activity, interact with biological targets, and exhibit antimicrobial, anti-inflammatory, or even anticancer effects.

N-(4-Chloro-3-nitrophenyl)-2-methoxyacetamide has been studied for its potential role in drug discovery. Its molecular structure suggests that it may interact with proteins or enzymes involved in pathological processes. For instance, the chloro and methoxy substituents could serve as hydrogen bond donors or acceptors, facilitating binding to specific biological targets. Additionally, the nitro group may undergo reduction to form an amine, which could alter the compound's pharmacological profile.

The synthesis of N-(4-Chloro-3-nitrophenyl)-2-methoxyacetamide involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include nitration of a chlorobenzene derivative followed by acetylation or amidation to introduce the acetamide group. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, allowing for broader exploration of their biological activities.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been explored as a precursor in the synthesis of more complex molecules, including those with specialized functions such as imaging agents or probes for biochemical studies. The versatility of N-(4-Chloro-3-nitrophenyl)-2-methoxyacetamide lies in its ability to serve as a building block for further derivatization, enabling researchers to tailor its properties for specific needs.

In academic research, N-(4-Chloro-3-nitrophenyl)-2-methoxyacetamide has been used in studies aimed at understanding drug-receptor interactions at a molecular level. Computational modeling techniques have been employed to predict how this compound might bind to biological targets based on its structural features. Such studies provide valuable insights into the design of more effective drugs with improved efficacy and reduced side effects.

The safety and handling of N-(4-Chloro-3-nitrophenyl)-2-methoxyacetamide

The regulatory landscape for new chemical entities like N-(4-Chloro-3-nitrophenyl)-2-methoxyacetamide

The future prospects for N-(4-Chloro-3-nitrophenyl)-2-methoxyacetamide strong>) are promising given its unique structural features and potential biological activities. Ongoing research aims to uncover new therapeutic applications and optimize synthetic routes for large-scale production. Collaborative efforts between academia and industry will be essential in translating laboratory findings into viable pharmaceutical solutions.